Cas no 106661-57-8 (2-Cycloheptene-1,4-dione, 6,6-dimethyl-2-phenyl-3-(phenylacetyl)-)

• Product Name: 2-Cycloheptene-1,4-dione, 6,6-dimethyl-2-phenyl-3-(phenylacetyl)-
• CAS No: 106661-57-8
• MF: C₂₃H₂₂O₃
• MW: 346.418986797333
• CID: 1176040
• Update Time: 2024-08-05

2-Cycloheptene-1,4-dione, 6,6-dimethyl-2-phenyl-3-(phenylacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cycloheptene-1,4-dione, 6,6-dimethyl-2-phenyl-3-(phenylacetyl)-
• 2-Cycloheptene-1,4-dione, 6,6-dimethyl-2-phenyl-3-(2-phenylacetyl)-

• Inchi： 1S/C23H22O3/c1-23(2)14-19(25)21(17-11-7-4-8-12-17)22(20(26)15-23)18(24)13-16-9-5-3-6-10-16/h3-12H,13-15H2,1-2H3
• InChI Key： GGYVHEBOPAAIDR-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(=O)C(C(CC2=CC=CC=C2)=O)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 346.15696

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Melting Point: 106.5-107.5 °C
• Boiling Point: 508.6±50.0 °C(Predicted)
• PSA: 51.21